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Compound of Interest

Compound Name:
N-(2-hydroxy-5-

methylphenyl)acrylamide

CAS No.: 91950-00-4

Cat. No.: B2734218

Get Quote

A Note to the Reader: Initial searches for "N-(2-hydroxy-5-methylphenyl)acrylamide" did not

yield a specific CAS number or detailed technical data, suggesting it may be a novel or less-

documented compound. To provide a comprehensive and valuable technical resource in the

spirit of the original request, this guide will focus on a closely related and well-characterized

functionalized acrylamide, N-(hydroxymethyl)acrylamide (NMA). NMA serves as an excellent

model for understanding the synthesis, properties, and applications of this class of monomers

in research and development.

Introduction
N-(hydroxymethyl)acrylamide (NMA) is a versatile bifunctional monomer that holds a significant

position in the realm of polymer chemistry and materials science.[1][2] Its unique molecular

architecture, featuring both a reactive vinyl group and a nucleophilic hydroxymethyl group,

allows it to act as a valuable building block for a diverse range of functional polymers.[1] This

dual reactivity makes NMA an exceptional crosslinking agent and a key component in the
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synthesis of hydrogels, adhesives, coatings, and various biomaterials.[2] This technical guide

provides an in-depth exploration of NMA, covering its core chemical and physical properties,

detailed synthesis protocols, key applications in research and drug development, and critical

safety considerations.

Core Identifiers and Physicochemical Properties
A thorough understanding of the fundamental properties of NMA is essential for its effective

application. The following table summarizes its key identifiers and physicochemical

characteristics.

Property Value Reference

CAS Number 924-42-5 [1][3][4]

IUPAC Name
N-(hydroxymethyl)prop-2-

enamide
[4]

Synonyms N-Methylolacrylamide [3][5]

Molecular Formula C₄H₇NO₂ [1][3][4]

Molecular Weight 101.10 g/mol

Appearance

White to off-white crystalline

powder or colorless/yellow

aqueous solution

[1]

Melting Point 74-76 °C (165-167 °F) [1][6]

Boiling Point 277 °C

Solubility
Soluble in water and

hydrophilic solvents
[1]
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The reactivity of NMA is governed by its two primary functional groups: the vinyl group and the

hydroxymethyl group. This dual functionality is the cornerstone of its versatility.

NMA Synthesis
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Caption: Workflow for the synthesis of N-(hydroxymethyl)acrylamide.
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Applications in Research and Drug Development
The unique properties of NMA make it a valuable monomer in a variety of applications,

particularly in the biomedical field.

Hydrogel Formation for Drug Delivery: NMA is frequently used in the synthesis of hydrogels

for controlled drug release. The hydrophilicity and crosslinking ability of NMA allow for the

creation of biocompatible hydrogels with tunable properties for encapsulating and releasing

therapeutic agents. [7]* Biomaterials and Tissue Engineering: NMA-based polymers are

utilized in tissue engineering scaffolds and other biomaterials due to their ability to form

stable, hydrophilic networks. * Crosslinking Agent in Polyacrylamide Gels: In biochemical

and molecular biology research, NMA serves as a crosslinking agent in the preparation of

polyacrylamide gels for electrophoresis.

Safety and Handling
NMA is a hazardous substance and requires careful handling to minimize exposure.

Hazard Identification:

Toxicity: Toxic if swallowed. [8][9]* Sensitization: May cause an allergic skin reaction. [8][9]*

Genotoxicity and Carcinogenicity: May cause genetic defects and is suspected of causing

cancer. [8][9]* Reproductive Toxicity: Suspected of damaging fertility or the unborn child. [8]

[9]* Organ Toxicity: Causes damage to organs through prolonged or repeated exposure. [8]

[9] Handling Precautions:

Work in a well-ventilated fume hood. [10]* Wear appropriate personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and a lab coat. [11]* Avoid

inhalation of dust or vapors. [11]* Prevent contact with skin and eyes. [11]* Do not eat, drink,

or smoke in the laboratory. [11] Storage:

Store in a cool, dry, and dark location in a tightly sealed container. [10]* Keep away from

heat, ignition sources, and incompatible materials. [10]* NMA is light and heat sensitive. [5]

[6]

Analytical Characterization
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The identity and purity of NMA can be confirmed using various spectroscopic techniques.

¹H NMR Spectroscopy
The ¹H NMR spectrum of NMA shows characteristic peaks for the different protons in the

molecule. [12]

Infrared (IR) Spectroscopy
The IR spectrum of NMA displays characteristic absorption bands for its functional groups. [2]

Wavenumber (cm⁻¹) Assignment

3300-3400 N-H and O-H stretching

~3080 =C-H stretching

~1660 C=O stretching (Amide I)

~1620 C=C stretching

| ~1540 | N-H bending (Amide II) |

Note: The exact positions of the peaks can vary depending on the sample preparation and the

instrument used.

Conclusion
N-(hydroxymethyl)acrylamide is a highly versatile and reactive monomer with significant

applications in polymer chemistry, materials science, and the biomedical field. Its dual

functionality allows for the creation of a wide range of polymers with tailored properties, making

it an invaluable tool for researchers and drug development professionals. However, its

hazardous nature necessitates strict adherence to safety protocols during handling and

storage. A thorough understanding of its chemical properties, synthesis, and reactivity is crucial

for its effective and safe utilization in advancing scientific research and technological

innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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